Cas no 938336-72-2 (2-amino-N-(3-methoxypropyl)acetamide)

• Product Name: 2-amino-N-(3-methoxypropyl)acetamide
• CAS No: 938336-72-2
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 4774078
• Update Time: 2025-11-05

2-amino-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-methoxypropyl)acetamide
• N~1~-(3-methoxypropyl)glycinamide

• Inchi： 1S/C6H14N2O2/c1-10-4-2-3-8-6(9)5-7/h2-5,7H2,1H3,(H,8,9)
• InChI Key： UDYARYSBXUEHAW-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(3-methoxypropyl)acetamide

Comprehensive Overview of 2-amino-N-(3-methoxypropyl)acetamide (CAS 938336-72-2): Properties, Applications, and Industry Insights

2-amino-N-(3-methoxypropyl)acetamide (CAS 938336-72-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This acetamide derivative combines an amino group with a methoxypropyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with current trends in personalized medicine development.

The compound's molecular structure (C₆H₁₄N₂O₂) features both hydrophilic and lipophilic properties, a characteristic highly valued in modern drug design. Its methoxypropyl group enhances solubility profiles, addressing a common challenge in bioavailability optimization – a hot topic in pharmaceutical forums and AI-driven research queries. Recent studies suggest potential applications in neurological research compounds, with particular interest in its blood-brain barrier permeability characteristics.

From a synthetic chemistry perspective, 938336-72-2 serves as a valuable building block for more complex molecules. Its dual functional groups allow for diverse chemical modifications, making it relevant to current discussions about green chemistry and atom economy. Industry professionals frequently search for information about its synthetic routes and scale-up processes, reflecting the growing demand for efficient production methods in fine chemical manufacturing.

Analytical characterization of 2-amino-N-(3-methoxypropyl)acetamide typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods verify the compound's high purity, a critical factor for researchers investigating structure-activity relationships (SAR). The rise of AI-assisted molecular modeling has increased interest in such well-characterized compounds for virtual screening libraries and machine learning applications in drug discovery.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous, proper chemical storage protocols should be followed, including protection from moisture and extreme temperatures – a common concern voiced in scientific community discussions about compound stability and long-term storage solutions.

The commercial availability of CAS 938336-72-2 has expanded significantly, with suppliers offering various packaging options from milligram to kilogram quantities. This accessibility supports its growing use in high-throughput screening platforms and combinatorial chemistry approaches. Current market trends show increased demand from contract research organizations (CROs) and academic institutions engaged in medicinal chemistry programs.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a linker molecule in proteolysis-targeting chimera (PROTAC) development – areas generating substantial buzz in recent scientific conferences and drug discovery webinars. Its balanced physicochemical properties make it particularly interesting for developing oral bioavailability candidates, a persistent challenge in pharmaceutical development.

From a regulatory standpoint, 2-amino-N-(3-methoxypropyl)acetamide currently falls under general chemical regulations. However, researchers should stay informed about evolving chemical safety guidelines and REACH compliance requirements, topics frequently searched by quality control professionals and regulatory affairs specialists in the chemical industry.

In summary, CAS 938336-72-2 represents an important chemical intermediate with growing relevance across multiple research domains. Its combination of structural features and synthetic versatility positions it as a valuable tool for addressing current challenges in pharmaceutical development and biochemical research. As the scientific community continues to explore novel applications, this compound will likely remain a subject of interest in both academic and industrial settings.